6-Aminopyridazine-3-carboxylic acid

• IUPAC Name: 6-aminopyridazine-3-carboxylic acid
• InChI: InChI=1S/C5H5N3O2/c6-4-2-1-3(5(9)10)7-8-4/h1-2H,(H2,6,8)(H,9,10)
• InChI Key: OTXZCRCTNZCHKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN=C1C(=O)O)N
• Molecular Formula: C5H5N3O2
• DSSTOX Substance ID: DTXSID30480159
• Molecular Weight: 139.11 g/mol
• CAS RN: 59772-58-6

Description

6-Aminopyridazine-3-carboxylic acid, also known as 6-APA, is an important component in the production of penicillin and other β-lactam antibiotics. It is a white crystalline powder with a molecular weight of 138.12 g/mol. 6-APA is an important intermediate in the synthesis of many β-lactam antibiotics, including penicillins, cephalosporins, and carbapenems, which are used to treat a wide range of bacterial infections.

Scientific Research Applications

Chemical Synthesis and Transformation

6-Aminopyridazine-3-carboxylic acid and its derivatives have been explored in various chemical synthesis processes. A study by Rykowski et al. (2000) describes a novel route for the synthesis of functionalized 3-aminopyridazines, which involves an ANRORC type ring transformation of 1,2,4-triazines with carbon nucleophiles, leading to the formation of 3-aminopyridazines. This process is crucial in creating diverse pyridazine derivatives, including this compound, for potential applications in various fields (Rykowski, Wolińska, & Plas, 2000).

Mesomorphic Properties and Liquid Crystals

The introduction of heteroaromatic rings, such as those in this compound, significantly alters mesomorphic behavior in certain compounds. Paschke et al. (1992) investigated new esters of 6-alkyloxypyridazine-3-carboxylic acid, noting their strong tendency to form smectic C phases, which are a type of liquid crystal. This research suggests potential applications in liquid crystal displays and related technologies (Paschke, Rosenfeld, & Zaschke, 1992).

Anticancer Research

A series of 6-alkylaminopyridazine-3-carboxylic acid derivatives were synthesized and tested for their inhibitory activity against dopamine beta-hydroxylase. Konno et al. (1992) found that among the tested compounds, 6-benzylaminopyridazine-3-carboxylic acid exhibited potent inhibitory activity. This research opens avenues for developing novel therapeutic agents targeting specific enzymes in cancer treatment (Konno, Sagi, Wada, Shiga, & Yamanaka, 1992).

Electrocatalytic Carboxylation

A unique electrochemical procedure was developed for the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2, leading to the formation of 6-aminonicotinic acid, a related compound to this compound. This study by Feng et al. (2010) indicates potential in sustainable chemistry, offering a method to harness CO2 for the synthesis of valuable organic compounds (Feng, Huang, Liu, & Wang, 2010).

Safety and Hazards

6-Aminopyridazine-3-carboxylic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is an irritant and should be handled with personal protective equipment/face protection. It should be stored in a dry, cool, and well-ventilated place.

Mechanism of Action

Target of Action

This compound is a biochemical used for proteomics research , suggesting that it may interact with proteins or enzymes in the body.

Mode of Action

As a biochemical used in proteomics research , it may interact with various proteins or enzymes, potentially altering their function or activity

Biochemical Pathways

The biochemical pathways affected by 6-Aminopyridazine-3-carboxylic acid are currently unknown . Given its use in proteomics research , it may be involved in protein-related pathways.

Result of Action

As a biochemical used in proteomics research , it may have effects on protein function or activity, but specific details are currently lacking.

Biochemical Analysis

Biochemical Properties

6-Aminopyridazine-3-carboxylic acid plays a significant role in biochemical reactions, particularly in proteomics research . It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been reported to interact with enzymes involved in the tricarboxylic acid cycle, influencing metabolic flux and metabolite levels . The nature of these interactions often involves binding to active sites of enzymes, thereby modulating their activity.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For example, it has been observed to modulate the expression of genes involved in metabolic pathways, thereby altering cellular metabolism. Additionally, it can affect cell signaling pathways by interacting with specific receptors or signaling molecules.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of the biochemical reaction . For instance, it may inhibit certain enzymes by binding to their active sites, preventing substrate binding and subsequent catalytic activity. Conversely, it can activate other enzymes by inducing conformational changes that enhance their activity. These interactions can lead to changes in gene expression, further influencing cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function . Studies have shown that it remains stable under specific storage conditions, but its activity may decrease over time due to degradation. Long-term exposure to this compound in in vitro or in vivo studies has revealed potential impacts on cellular function, including alterations in metabolic pathways and gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects by modulating enzyme activity and metabolic pathways . At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal cellular processes. Threshold effects have been observed, where a specific dosage range produces optimal effects, while deviations from this range result in diminished or harmful outcomes.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors . It can influence the tricarboxylic acid cycle by modulating the activity of key enzymes, thereby affecting metabolic flux and metabolite levels. Additionally, it may interact with other metabolic pathways, contributing to the regulation of cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These interactions facilitate its localization and accumulation in specific cellular compartments. The compound’s transport and distribution are crucial for its biological activity, as they determine its availability to interact with target biomolecules.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications . These factors direct the compound to specific compartments or organelles, where it exerts its activity. For instance, it may localize to the mitochondria, where it can interact with enzymes involved in the tricarboxylic acid cycle, thereby influencing cellular metabolism.